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Compound of Interest

Compound Name: 3-Methyloct-6-enal

Cat. No.: B15492191

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Methyloct-6-enal, an unsaturated aldehyde. Due to the limited availability of
direct experimental data for this specific compound, this guide incorporates data from
structurally similar compounds to provide estimations for its physicochemical and spectroscopic
characteristics. It also outlines general experimental protocols for the synthesis, purification,
and analysis of unsaturated aldehydes, and discusses their typical biological activities and
safety considerations. This document aims to serve as a valuable resource for professionals in
research and drug development who are interested in the properties and potential applications
of 3-Methyloct-6-enal and related compounds.

Chemical and Physical Properties

Direct experimental data for the physicochemical properties of 3-Methyloct-6-enal are not
readily available in the literature. Therefore, the following table includes computed properties
from reputable chemical databases, which serve as valuable estimates. For context,
experimental data for a structurally similar C9 aldehyde, Nonanal (Aldehyde C-9), is also
provided.
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3-Methyloct-6-enal Nonanal

Property . Reference
(Computed) (Experimental)

Molecular Formula CoH160 CoH1s0 [1]

Molecular Weight 140.22 g/mol 142.24 g/mol [1]

Boiling Point Not available 190-192 °C

Melting Point Not available -18 °C

Density Not available 0.827 g/lcm3 at 25 °C [2]

Insoluble in water;

Solubility Not available soluble in organic
solvents

XLogP3 2.3 3.4 [1]
Topological Polar

poiog 17.1 Az 17.1 A2 [1]
Surface Area
Flash Point Not available 63 °C [3]
Refractive Index Not available 1.421-1.426 @ 20°C  [2]

Spectroscopic Data

Detailed experimental spectra for 3-Methyloct-6-enal are not publicly available. However,
based on the known spectroscopic characteristics of unsaturated aldehydes, the following
provides an expected profile for this compound.[4][5][6][7][8][9]

'H NMR Spectroscopy

The proton NMR spectrum of 3-Methyloct-6-enal is expected to show characteristic signals for
the aldehydic proton, olefinic protons, and various aliphatic protons.
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Expected Chemical Shift

Protons Expected Multiplicity
(ppm)

Aldehydic proton (-CHO) 9.4-9.8 Triplet

Olefinic protons (-CH=CH-) 53-55 Multiplet

Methine proton (-CH(CHs)-) ~2.2 Multiplet

Methylene protons adjacent to ]
~2.4 Multiplet

C=0

Other methylene protons 12-21 Multiplets

Methyl protons (-CHs) 09-11 Doublet and Triplet

3C NMR Spectroscopy

The carbon NMR spectrum will provide information on the different carbon environments within
the molecule.[10][11][12][13]

Carbon Expected Chemical Shift (ppm)
Carbonyl carbon (C=0) 190 - 205

Olefinic carbons (-C=C-) 120 - 140

Methine carbon (-C(CHs)-) 30-40

Methylene carbons 20 -40

Methyl carbons (-CHs) 10-20

Infrared (IR) Spectroscopy

The IR spectrum of 3-Methyloct-6-enal will be characterized by the presence of strong
absorptions corresponding to the carbonyl and carbon-carbon double bonds.[4][5][6][7][8][9]
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. Expected Absorption .
Functional Group Intensity
Range (cm™?)

C=0 stretch (aldehyde) 1710 - 1685 Strong

C-H stretch (aldehyde) 2830 - 2695 Medium (often two bands)
C=C stretch (alkene) 1650 - 1600 Medium to Weak

=C-H bend (alkene) 1000 - 650 Strong

C-H stretch (alkane) 2960 - 2850 Strong

Mass Spectrometry

The mass spectrum of 3-Methyloct-6-enal is expected to show a molecular ion peak and
characteristic fragmentation patterns for aldehydes, including a-cleavage and McLafferty

rearrangement.[7][9]

Fragmentation Expected m/z
Molecular lon [M]* 140

Loss of H radical [M-1]* 139

Loss of ethyl radical [M-29]* 111

Loss of propyl radical [M-43]* 97

McLafferty rearrangement 58

Experimental Protocols

While specific protocols for 3-Methyloct-6-enal are not detailed in the literature, general
methodologies for the synthesis, purification, and characterization of unsaturated aldehydes

are well-established.

Synthesis of Unsaturated Aldehydes

A common method for the synthesis of a,B-unsaturated aldehydes is the aldol condensation
reaction, followed by dehydration. Other methods include oxidation of allylic alcohols and
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Wittig-type reactions.[14][15][16]

General Workflow for Aldol Condensation Synthesis

Aldol
Aldehyde/Ketone + Addition
Another Carbonyl Compound

|—> B-Hydroxy Carbonyl Elimination
(Aldol Adduct) of Water

Base Catalyst |} _____________ A
(e.g., NaOH, LDA) P> a,p-Unsaturated Aldehyde
Dehydration | >
(Heat or Acid)

Click to download full resolution via product page

Caption: General workflow for the synthesis of a,3-unsaturated aldehydes via aldol

condensation.

Purification Protocol: Bisulfite Extraction

A standard method for purifying aldehydes from reaction mixtures involves extraction with a
saturated sodium bisulfite solution. The aldehyde forms a water-soluble adduct, which can be
separated from non-aldehydic organic impurities. The aldehyde can then be regenerated by
treatment with a base.[1][17][18]

Bisulfite Extraction Workflow

Aqueous Layer Add Base
[(Bisulﬁte Adduct) | > ( (e.9., Na2CO3) Pure Aldehyde

Organic Layer
(Impurities)

Add Saturated
NaHSOs Solution

Crude Reaction Mixture
(Aldehyde + Impurities)

Separate Layers

Click to download full resolution via product page

Caption: Workflow for the purification of aldehydes using bisulfite extraction.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.mdpi.com/1420-3049/26/14/4297
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra11593d
https://pubs.rsc.org/en/content/articlelanding/2013/cc/c3cc46778c
https://www.benchchem.com/product/b15492191?utm_src=pdf-body-img
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://www.researchgate.net/publication/324182933_Separation_of_Aldehydes_and_Reactive_Ketones_from_Mixtures_Using_a_Bisulfite_Extraction_Protocol
https://pubmed.ncbi.nlm.nih.gov/29658940/
https://www.benchchem.com/product/b15492191?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15492191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Characterization

The purified aldehyde is typically characterized using a combination of the spectroscopic
methods detailed in Section 2 (NMR, IR, Mass Spectrometry) and chromatographic techniques
such as Gas Chromatography (GC) for purity assessment.

Biological Activity and Signaling Pathways

Specific biological activities and signaling pathways for 3-Methyloct-6-enal have not been
reported. However, as an a,3-unsaturated aldehyde, it is expected to exhibit biological activities
common to this class of compounds. These compounds are known to be reactive electrophiles
that can form covalent adducts with nucleophilic cellular macromolecules, such as proteins and
DNA.[19] This reactivity is the basis for both their biological signaling roles and their potential
toxicity.

Unsaturated aldehydes are involved in processes such as oxidative stress, inflammation, and
cell signaling. For instance, they can modulate the activity of transcription factors like Nrf2 and
NF-kB. The fungicidal activity of some C9 unsaturated aldehydes has also been reported.[20]

General Signaling Pathway of a,3-Unsaturated Aldehydes
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Caption: Generalized signaling pathway for a,B-unsaturated aldehydes.

Safety and Handling

Unsaturated aldehydes, particularly volatile ones, should be handled with care in a well-
ventilated area or fume hood.[21][22][23] Personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, is essential.

GHS Hazard Classification for Unsaturated Aldehydes (General):
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The GHS classification for specific unsaturated aldehydes can vary, but they are generally
considered hazardous.[24][25][26][27]

e Flammable liquids

¢ Acute toxicity (oral, dermal, inhalation)
 Skin corrosion/irritation

e Serious eye damage/eye irritation

e Skin sensitization

e Specific target organ toxicity

Always consult the specific Safety Data Sheet (SDS) for the compound being used for detailed
safety and handling information.

Conclusion

While direct experimental data for 3-Methyloct-6-enal is scarce, this guide provides a robust,
data-driven overview of its expected chemical properties and behavior based on established
chemical principles and data from analogous compounds. The provided experimental
frameworks for synthesis, purification, and analysis, along with the discussion of potential
biological activities and safety precautions, offer a solid foundation for researchers and
professionals working with this and other unsaturated aldehydes. Further experimental
investigation is warranted to definitively characterize the properties and biological functions of
3-Methyloct-6-enal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide to the Chemical Properties of
3-Methyloct-6-enal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15492191#what-are-the-chemical-properties-of-3-
methyloct-6-enal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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